Cas no 2171585-05-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid
• CAS No: 2171585-05-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5958364
• PubChem ID: 165877020
• Update Time: 2025-10-16

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid
• EN300-1540117
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxolane-2-carboxylic acid
• 2171585-05-8

• Inchi： 1S/C25H28N2O6/c1-14(23(28)27-21-11-12-32-22(21)24(29)30)15(2)26-25(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20-22H,11-13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： VNFDOPYPLDTJQC-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid (CAS No. 2171585-05-8)

In the realm of organic chemistry and pharmaceutical research, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid (CAS No. 2171585-05-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly exploring its applications due to its unique properties, such as stability under specific conditions and compatibility with solid-phase peptide synthesis (SPPS) methodologies.

The Fmoc-protected amino acid derivative is widely utilized in the synthesis of complex peptides, which are essential for developing therapeutics targeting diseases like cancer, diabetes, and neurodegenerative disorders. With the growing demand for personalized medicine and biologics, the importance of high-purity building blocks like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid cannot be overstated. Its CAS No. 2171585-05-8 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in research and manufacturing processes.

One of the key advantages of this compound lies in its Fmoc group, which offers selective deprotection under mild basic conditions, minimizing side reactions during peptide elongation. This feature aligns with the current trend toward greener chemistry, as it reduces the need for harsh reagents. Furthermore, the compound’s oxolane (tetrahydrofuran) ring contributes to its conformational flexibility, making it valuable for designing peptide mimics and peptidomimetics—a hot topic in drug discovery circles.

Recent advancements in AI-driven drug discovery have also highlighted the relevance of such specialized building blocks. Computational models often rely on high-quality chemical data, and compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid are frequently used to train algorithms for predicting reaction outcomes or optimizing synthetic routes. This intersection of chemistry and artificial intelligence underscores the compound’s role in cutting-edge research.

From a commercial perspective, suppliers and manufacturers are keenly aware of the need for stringent quality control when producing CAS No. 2171585-05-8. Impurities or inconsistencies can derail costly drug development projects, emphasizing the importance of reliable sourcing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of this compound, ensuring it meets the exacting standards of pharmaceutical applications.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-2-carboxylic acid represents a critical tool in modern synthetic chemistry. Its versatility, combined with the rising demand for peptide-based therapeutics and AI-assisted research, positions it as a compound of enduring relevance. As the scientific community continues to push the boundaries of drug design, the significance of such specialized molecules will only grow, making them indispensable in both academic and industrial settings.